2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenethyl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C23H22ClN5O4/c1-32-19-7-6-15(10-20(19)33-2)8-9-25-21(30)13-28-14-26-22-18(23(28)31)12-27-29(22)17-5-3-4-16(24)11-17/h3-7,10-12,14H,8-9,13H2,1-2H3,(H,25,30)
• InChI Key: BTQHAQCAYMWNKP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC(=CC=C4)Cl)OC
• Molecular Formula: C23H22ClN5O4
• Molecular Weight: 467.9 g/mol

Description

2-(1-(3-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C23H22ClN5O4 and its molecular weight is 467.91. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A study by El-Morsy et al. (2017) focused on synthesizing a series of pyrazolo[3,4-d]pyrimidine derivatives, including compounds structurally similar to the one . These derivatives showed potential antitumor activity against the human breast adenocarcinoma cell line MCF7, with one compound displaying significant activity. This suggests that the compound could have applications in cancer research and treatment (El-Morsy et al., 2017).

Antimicrobial Activity

Bondock et al. (2008) synthesized compounds, including pyrazolo[3,4-d]pyrimidines, that were evaluated for their antimicrobial properties. These compounds showed varying degrees of antimicrobial activity, indicating potential use in the development of new antimicrobial agents (Bondock et al., 2008).

In Vivo Imaging Applications

Research by Dollé et al. (2008) on pyrazolo[1,5-a]pyrimidineacetamides, which are structurally related to the compound , explored their use in radiolabeling for positron emission tomography (PET) imaging. This indicates potential applications in medical imaging and diagnostics (Dollé et al., 2008).

Heterocyclic Synthesis and Pharmacological Potential

Research by Rahmouni et al. (2014) involved synthesizing isoxazolines and isoxazoles from pyrazolo[3,4-d]pyrimidin derivatives, demonstrating the potential of these compounds in the development of new pharmacological agents (Rahmouni et al., 2014).

Herbicide Applications

Weisshaar and Böger (1989) studied chloroacetamides, including compounds similar to the one , for their application as herbicides. This research points to potential agricultural uses of such compounds (Weisshaar & Böger, 1989).